Although the peripheral nervous system exhibits a higher rate of regeneration than that of the central nervous system through a spontaneous regeneration after injury, the functional recovery is fairly infrequent and misdirected. Thus, the development of successful methods to guide neuronal outgrowth, in vitro, is of great importance. In this study, a precise flow controlled microfluidic system with specific custom-designed chambers, incorporating laser-microstructured polyethylene terephthalate (PET) substrates comprising microgrooves, was fabricated to assess the combined effect of shear stress and topography on Schwann cells' behavior. The microgrooves were positioned either parallel or perpendicular to the direction of the flow inside the chambers. Additionally, the cell culture results were combined with computational flow simulations to calculate accurately the shear stress values. Our results demonstrated that wall shear stress gradients may be acting either synergistically or antagonistically depending on the substrate groove orientation relative to the flow direction. The ability to control cell alignment in vitro could potentially be used in the fields of neural tissue engineering and regenerative medicine.

Tissue regeneration requires scaffolds that exhibit mechanical properties similar to the tissues to be replaced while allowing cell infiltration and extracellular matrix production. Ideally, the scaffolds’ porous architecture and physico-chemical properties can be precisely defined to address regenerative needs. We thus developed techniques to produce hybrid fibers coaxially structured with a polycaprolactone core and a 4-arm, polyethylene glycol thiol–norbornene sheath. We assessed the respective effects of crosslink density and sheath polymer size on the scaffold architecture, physical and mechanical properties, as well as cell–scaffold interactions in vitro and in vivo. All scaffolds displayed high elasticity, swelling and strength, mimicking soft tissue properties. Importantly, the thiol–ene hydrogel sheath enabled tunable softness and peptide tethering for cellular activities. With increased photopolymerization, stiffening and reduced swelling of scaffolds were found due to intra- and inter-fiber crosslinking. More polymerized scaffolds also enhanced the cell–scaffold interaction in vitro and induced spontaneous, deep cell infiltration to produce collagen and elastin for tissue regeneration in vivo. The molecular weight of sheath polymer provides an additional mechanism to alter the physical properties and biological activities of scaffolds. Overall, these robust scaffolds with tunable elasticity and regenerative cues offered a versatile and effective platform for tissue regeneration.

The bifunctional tissue engineering scaffold with anti-tumor and bone repair properties is promising for the therapy of bone tumor where large bone defects often occur. In this study, hydroxyapatite (HA), poly(dopamine) (PDA), and carboxymethyl chitosan (CMCS) composite scaffolds were prepared by the 3D-printing technology. PDA significantly improved the rheological properties of the slurry for molding, mechanical properties, surface relative potential, and water absorption of composite scaffolds. The osteogenic properties of HA/PDA/CMCS composite scaffolds were evaluated by the cell experiment in vitro. The photothermal properties and anti-tumor effects of the scaffolds in vivo were assessed by the tumor model in nude mice. HA/PDA/CMCS composite scaffolds could promote more osteogenic differentiation of mouse bone marrow stromal cells (mBMSCs) than scaffolds without PDA in vitro and the effect was not hindered by the photothermal process. The PDA-modified composite scaffold had excellent photothermal properties. Cell experiments showed that scaffolds with PDA under irradiation could suppress the tumor effectively. In vivo anti-tumor effects in nude mice indicated that the HA/PDA/CMCS composite scaffold promoted cell apoptosis/necrosis by the direct photothermal effect. Vascular injury was developed subsequently, which lead to the suppression of tumor cell proliferation due to hypoxia-ischemia. HA/PDA/CMCS composite scaffolds with multiple effects have great potential application in bone tumor therapy.

Polyethylenimine (PEI), one of the most frequently used polycations for non-viral nucleic acid delivery, exhibits good transfection efficiency to cultured cells but generally has to be used in restricted concentration ranges due to high cytotoxicity. We recently reported a family of HPMA-co-oligolysine brush copolymers that show nucleic acid delivery efficiencies approaching that of PEI. Guanidine-containing polymers have been reported in some systems to be more effective at cellular delivery of cargo than their primary-amine analogs. The goal of this work is to investigate the effect of guanidinylation on gene transfer ability of HPMA-co-oligolysine copolymers. Several parameters were evaluated: arginine versus homoarginine monomers, oligopeptide length, and charge density within the peptide. Using reversible addition-fragmentation chain transfer (RAFT) polymerization, a series of six copolymers were synthesized containing the cationic peptides K10, R10, K5, and (GK)5. Lysine-containing copolymers were functionalized with guanidine by reaction with O-methylisourea to generate an additional five homoarginine-based copolymers. All eleven copolymers readily condensed into small polyplexes (<250 nm) and remained stable in physiological salt conditions. The best performing copolymers provided more efficient gene transfection with less associated cytotoxicity than PEI. Reducing the number of charge centers (from 10 to 5) further reduced toxicity while retaining comparable transfection efficiency to PEI.

For the past century, various biomaterials have been used in the treatment of bone defects and fractures. Their role as potential substitutes for human bone grafts increases as donors become scarce. Metals, ceramics and polymers are all materials that confer different advantages to bone scaffold development. For instance, biocompatibility is a highly desirable property for which naturally-derived polymers are renowned. While generally applied separately, the use of biomaterials, in particular natural polymers, is likely to change, as biomaterial research moves towards mixing different types of materials in order to maximize their individual strengths. This review focuses on osteoconductive biocomposite scaffolds which are constructed around natural polymers and their performance at the in vitro/in vivo stages and in clinical trials.

The morphology and the physical and chemical characteristics of four groups of TiO2–ZrO2–ZrTiO4 nanotubes that were fabricated via anodization in a non-aqueous electrolyte were investigated in order to examine their influence on the bioactivity of, and cell adhesion on, Ti50Zr alloy. Scanning electron microscopy (SEM) and 3D profilometry were used for the characterization. The in vitro cell responses to nanotubular surfaces with different inner diameters (Di) between 25 and 49 nm were assessed using osteoblast cells (SaOS2). The results of the MTS assay indicated that the percentage of cell adhesion on the nanotubes was influenced by the nanoscale topographical parameters including the tube inner diameter (Di), the tube wall thickness (Wt), the amplitude roughness (Sa) and the spacing roughness (Sm) of the nanotubular surface. Cell adhesion was promoted to 84.9% on nanotubes with an inner diameter of 25 nm, or 80.3% on nanotubes with a large wall thickness of 34 nm due to the accelerated integrin clustering and focal contacts of formation. A nanotubular surface with a low spacing roughness of 33 nm3 nm−2 led to a cell adhesion of 61.0%. Similarly, a nanotubular surface with a high amplitude roughness of 1.03 μm revealed a cell adhesion of 61.5% in instances where the inner diameters (29 nm) and wall thicknesses (24 nm) were within the critical dimensional parameters for cells to survive and thrive.

Nanoparticles (NPs) can be taken up by cells; however, the effects of the structural characteristics of NPs on their cellular internalization have not been well explored. In this work, cellular internalization performances of various NPs including rods with helical surface (helical rods), spheres with stripe-pattern surface (striped spheres), and spheres with smooth surface (smooth spheres) were investigated by a combination of experiments and theoretical simulations. This study focuses on the effects of the size, shape, and surface morphology on their cellular internalization behaviors. These NPs were self-assembled from mixtures of fluorescein isothiocyanate (FITC)-labelled poly(γ-benzyl-L-glutamate)-block-poly(ethylene glycol) (PBLG(FITC)-b-PEG) block copolymers and PBLG or polystyrene (PS) homopolymers. It was found that the NPs possessing smaller size, rod-like shape, and helical/striped surface morphology exhibit higher cellular internalization efficiency. Such differences in the internalization efficiency for the NPs can be attributed to the differences in both their surface areas and internalization pathways. This study could not only guide the design of nanocarriers with enhanced cellular internalization efficiency, but also deepen our understanding of the internalization behavior of natural NPs with similar structures (e.g., virus).

Post-surgical peritoneal adhesions constitute a classic problem in surgery, and thus anti-adhesion materials are much required. In this study, a series of polyester–PEG–polyester triblock copolymers with different biodegradable polyester compositions were synthesized, their properties were examined, and the in vivo efficacies as anti-adhesion biomaterials were evaluated in a comparative way for the first time. These samples not only exhibited various morphologies in the bulk state, but also possessed different stabilities in the sol state. All the polymer aqueous solutions with appropriate compositions and concentrations underwent sol–gel transitions with increase of temperature and formed semi-solid hydrogels at body temperature. The efficacy of PEG/polyester thermogels (25 wt%) for preventing post-operative abdominal adhesions was investigated and compared in a rabbit model of sidewall defect-bowel abrasion. Different efficacies of anti-adhesion were observed, possible mechanisms were discussed, and the importance of viscoelasticity was suggested for the first time. These results illustrated that appropriate properties of PEG/polyester thermogels including viscoelastic matrix, hydrophilic surface and moderate in vivo persistence played crucial roles in enabling an effective device to prevent post-surgical peritoneal adhesions.

Bioprinting is an emerging technology with various applications in making functional tissue constructs to replace injured or diseased tissues. It is a relatively new approach that provides high reproducibility and precise control over the fabricated constructs in an automated manner, potentially enabling high-throughput production. During the bioprinting process, a solution of a biomaterial or a mixture of several biomaterials in the hydrogel form, usually encapsulating the desired cell types, termed the bioink, is used for creating tissue constructs. This bioink can be cross-linked or stabilized during or immediately after bioprinting to generate the final shape, structure, and architecture of the designed construct. Bioinks may be made from natural or synthetic biomaterials alone, or a combination of the two as hybrid materials. In certain cases, cell aggregates without any additional biomaterials can also be adopted for use as a bioink for bioprinting processes. An ideal bioink should possess proper mechanical, rheological, and biological properties of the target tissues, which are essential to ensure correct functionality of the bioprinted tissues and organs. In this review, we provide an in-depth discussion of the different bioinks currently employed for bioprinting, and outline some future perspectives in their further development.

Supplementation of CaP-based bone graft substitutes with bioinorganics such as strontium, zinc or silicon is an interesting approach to increase the biological performance in terms of bone regenerative potential of calcium phosphate (CaP)-based bone substitutes. However, the in vivo efficacy of this approach has not been systematically analyzed, yet. Consequently, we performed a systematic review using the available literature regarding the effect of bioinorganic supplementation in CaP-based biomaterials on new bone formation and material degradation in preclinical animal bone defect models and studied this effect quantitatively by performing a meta-analysis. Additional subgroup analyses were used to study the effect of different bioinorganics, animal model, or phase category of CaP-based biomaterial on bone formation or material degradation. Results show that bioinorganic supplementation increases new bone formation (standardized mean difference [SMD]: 1.43 SD, confidence interval [CI]: 1.13–1.73). Additional subgroup analysis showed that strontium, magnesium and silica significantly enhanced bone formation, while zinc did not have any effect. This effect of bioinorganic supplementation on new bone formation was stronger for DCPD or β-TCP and biphasic CaPs than for HA or α-TCP (p < 0.001). In general, material degradation was slightly hindered by bioinorganic supplementation (mean difference [MD]: 0.84%, CI: 0.01–1.66), with the exception of strontium that significantly enhanced degradation. Overall, bioinorganic supplementation represents an effective approach to enhance the biological performance of CaP-based bone substitutes.